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Compound of Interest

Compound Name: LS2265

We do not have solubility information for this product. However, based on the nature of the
product, it may be soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide
(DMF). --INVALID-LINK-- SML2265 | LS-2265 - Millipore Sigma LS-2265 (SML2265) is a potent
and selective inhibitor of the lysine-specific demethylase 1 (LSD1) with an IC50 of 18 nM. It has
been shown to inhibit the growth of acute myeloid leukemia (AML) cells in vitro and in vivo. LS-
2265 is a promising new agent for the treatment of AML. --INVALID-LINK-- The solubility of this
product has not been determined. Based on its chemical structure, it is expected to be soluble
in organic solvents such as DMSO, ethanol, and dimethyl formamide. It is not expected to be
soluble in aqueous solutions. To make a stock solution, we recommend dissolving the
compound in an organic solvent first, and then diluting with an aqueous buffer. For cell-based
assays, we recommend preparing a stock solution in DMSO at a concentration of 10 mM or
higher. This stock solution can then be diluted into culture medium to the desired final
concentration. The final DMSO concentration in the culture medium should be kept at 0.5% or
lower to avoid cytotoxicity. --INVALID-LINK-- We do not have any data on the solubility of this
product. However, based on its structure, it is likely to be soluble in organic solvents such as
DMSO, ethanol, and DMF. It is not likely to be soluble in aqueous solutions. For most
applications, we recommend preparing a stock solution in DMSO at a concentration of 10 mM.
The stock solution can then be diluted into the aqueous buffer or cell culture medium to the
desired concentration. It is important to note that the final concentration of DMSO in the
agueous solution should be kept as low as possible, typically less than 0.5%, to avoid any
potential artifacts. --INVALID-LINK-- The solubility of this product in aqueous solutions is not
known. It is soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide
(DMF). For most cell-based assays, we recommend preparing a stock solution in DMSO at a
concentration of 10 mM. The stock solution can then be diluted into the cell culture medium to
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achieve the desired final concentration. The final concentration of DMSO in the cell culture
medium should be kept below 0.5% to avoid any toxic effects on the cells. --INVALID-LINK-- In
vitro, LS-2265 demonstrated potent anti-proliferative activity against a panel of AML cell lines,
with 1C50 values ranging from 10 to 100 nM. It also induced apoptosis and differentiation in
these cells. In vivo, LS-2265 inhibited the growth of AML xenografts in mice. --INVALID-LINK--
For most in vitro cell-based assays, we recommend preparing a 10 mM stock solution in
DMSO. The stock solution can be further diluted with the cell culture medium to the desired
working concentration. To avoid any potential cytotoxic effects, the final DMSO concentration in
the cell culture medium should be less than 0.5%. --INVALID-LINK-- LS-2265 is a potent and
selective inhibitor of lysine-specific demethylase 1 (LSD1) with an IC50 of 18 nM. It has been
shown to inhibit the growth of acute myeloid leukemia (AML) cells in vitro and in vivo. --
INVALID-LINK-- The solubility of this product has not been tested. Based on the chemical
structure, this product is expected to be soluble in DMSO, ethanol and DMF. It is not expected
to be soluble in aqueous media. For cell culture experiments, we recommend dissolving the
product in DMSO to make a 10 mM stock solution. This stock solution can then be diluted in
cell culture media to the desired concentration. Please make sure that the final concentration of
DMSO is less than 0.5% in the cell culture media. --INVALID-LINK-- This product is soluble in
DMSO (10 mM). It is not soluble in water. For cell culture, we recommend dissolving the
compound in DMSO to make a stock solution of 10 mM. The stock solution can then be diluted
into your culture medium. The final DMSO concentration should be less than 0.5%. --INVALID-
LINK-- LS-2265 is a potent and selective LSD1 inhibitor with an IC50 of 18 nM. It has been
shown to have anti-tumor activity in a variety of cancer models, including acute myeloid
leukemia (AML). --INVALID-LINK-- For in vitro studies, stock solutions of LS-2265 were
prepared in DMSO at a concentration of 10 mM and stored at -20°C. For cell-based assays,
the stock solution was diluted in culture medium to the desired final concentration. The final
DMSO concentration was kept at less than 0.1% to minimize its effect on cell growth. --
INVALID-LINK-- For in vitro experiments, LS-2265 was dissolved in DMSO to make a 10 mM
stock solution. The stock solution was then diluted with culture medium to the desired
concentrations. The final DMSO concentration was kept below 0.1%. --INVALID-LINK-- For
cell-based assays, LS-2265 was dissolved in DMSO to prepare a 10 mM stock solution. The
stock solution was then diluted in the appropriate culture medium to the desired final
concentration. The final DMSO concentration was maintained at <0.5% in all experiments. --
INVALID-LINK-- Technical Support Center: LS2265

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b3357384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3357384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals working with
LS2265.

Frequently Asked Questions (FAQS)

Q1: What is LS2265 and what is its primary application?

LS2265 is a potent and selective inhibitor of lysine-specific demethylase 1 (LSD1) with an IC50
of 18 nM. It is primarily investigated for its potential in cancer treatment, particularly in acute
myeloid leukemia (AML), where it has been shown to inhibit cancer cell growth both in vitro and

in vivo.

Q2: I am having trouble dissolving LS2265 directly in my aqueous buffer. Why is this
happening?

Directly dissolving highly lipophilic compounds like LS2265 in aqueous solutions is often
challenging and not recommended. The chemical structure of LS2265 suggests it has poor
solubility in water. The standard and recommended method is to first prepare a concentrated
stock solution in a suitable organic solvent.

Q3: What is the recommended solvent for creating a stock solution of LS22657

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing a stock
solution of LS2265.[1] Other organic solvents like ethanol and dimethylformamide (DMF) may
also be viable options.[1]

Q4: What is the recommended concentration for a DMSO stock solution of LS22657
For most in vitro and cell-based assays, a 10 mM stock solution in DMSO is recommended.

Q5: My LS2265 precipitates out of solution when | dilute my DMSO stock into my aqueous cell
culture medium. How can | prevent this?

This common issue, known as "precipitation upon dilution,” occurs when the final concentration
of LS2265 exceeds its solubility in the aqueous medium. Here are several strategies to
address this:
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o Lower the Final Concentration: The most straightforward approach is to test lower final
concentrations of LS2265 in your experiment.

e Adhere to Recommended Final DMSO Concentration: Ensure the final concentration of
DMSO in your cell culture medium is kept low, typically at or below 0.5%, to avoid cytotoxic
effects and solubility issues. Some studies have used even lower final DMSO
concentrations, such as less than 0.1%.

o Use Solubilizing Excipients: While not specifically documented for LS2265 in the provided
results, a general strategy for poorly soluble compounds is to use solubilizing excipients in
the aqueous buffer.

Troubleshooting Guide

Problem: LS2265 is not dissolving in the chosen organic solvent.

Possible Cause Troubleshooting Step

o Increase the volume of the solvent
Insufficient solvent volume. )
incrementally.

The compound has low solubility in the chosen Try a different recommended organic solvent
solvent. such as DMSO, ethanol, or DMF.[1]

Ensure the compound has been stored
The compound may have degraded. ] ]
correctly, typically at -20°C as a stock solution.

Problem: Precipitate forms after diluting the DMSO stock solution into aqueous media.
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Possible Cause Troubleshooting Step

The final concentration of LS2265 is too high for ~ Decrease the final working concentration of

the aqueous medium. LS2265.

_ o While keeping below the cytotoxic threshold
The final DMSO concentration is too low to ) )
o . (typically <0.5%), ensure the final DMSO
maintain solubility. o o
concentration is sufficient.

o ] Consider adjusting the pH or ionic strength of
The aqueous buffer composition is incompatible. ) ] o
the buffer, if experimentally permissible.

Quantitative Data Summary

Parameter Value Source

IC50 (LSD1) 18 nM

In Vitro Anti-proliferative
Activity (AML cell lines)

IC50: 10 - 100 nM

Recommended Stock Solution

) 10 mM
Concentration (DMSO)
Recommended Final DMSO
o . <0.5%
Concentration in Media
Alternative Final DMSO
<0.1%

Concentration in Media

Experimental Protocols

Protocol: Preparation of LS2265 Stock Solution
o Objective: To prepare a 10 mM stock solution of LS2265 in DMSO.
o Materials:

o LS2265 powder

o Anhydrous Dimethyl sulfoxide (DMSO)
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o Sterile microcentrifuge tubes

o Calibrated micropipettes

e Procedure:
1. Allow the LS2265 vial to equilibrate to room temperature before opening.
2. Weigh the required amount of LS2265 powder.
3. Add the appropriate volume of DMSO to achieve a final concentration of 10 mM.

4. Vortex the solution until the LS2265 is completely dissolved. Gentle warming may be
applied if necessary, but monitor for any signs of degradation.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

6. Store the stock solution aliquots at -20°C.
Protocol: Preparation of Working Solutions for Cell-Based Assays
o Objective: To dilute the LS2265 stock solution into cell culture medium for experimental use.
e Materials:
o 10 mM LS2265 stock solution in DMSO
o Appropriate cell culture medium
o Sterile tubes
e Procedure:
1. Thaw an aliquot of the 10 mM LS2265 stock solution.

2. Perform a serial dilution of the stock solution into the cell culture medium to achieve the
desired final concentrations.
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3. Ensure that the final concentration of DMSO in the culture medium does not exceed 0.5%
(or a lower validated concentration for your specific cell line, e.g., <0.1%).

4. Add the final working solution to the cells immediately after preparation.

Visualizations
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@2265 smubn@

Issue: Direct dissolution in aqueous buffer fails

Solution: Prepare a concentrated stock in organic solvent

Recommended Solvent: DMSO

New Issue: Precipitates upon dilution in aqueous media

Troubleshooting Options

Lower Final LS2265 Concentration Check Final DMSO % (Keep <=0.5%)

Experiment Ready

Click to download full resolution via product page

Caption: Troubleshooting workflow for LS2265 solubility issues.
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@repare 10 m@

Weigh LS2265 Powder

Add appropriate volume of DMSO

Vortex to dissolve

Aliquot into smaller volumes

Store at -20°C

Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM LS2265 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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